[(2,3-Dichlorophenyl)methyl](3-methylbutan-2-yl)amine

Specification

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-3-methylbutan-2-amine
• Standard InChI: InChI=1S/C12H17Cl2N/c1-8(2)9(3)15-7-10-5-4-6-11(13)12(10)14/h4-6,8-9,15H,7H2,1-3H3
• Standard InChI Key: WQFPNHFLHKBJRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC1=C(C(=CC=C1)Cl)Cl

Introduction

[Introduction to (2,3-Dichlorophenyl)methylamine](pplx://action/followup)

(2,3-Dichlorophenyl)methylamine is an organic compound that belongs to the class of amines. It features a dichlorophenyl group attached to a branched alkyl amine, which influences its reactivity and interactions in chemical processes. This compound is of interest in various scientific fields due to its unique structural properties and potential applications.

Synthesis

The synthesis of (2,3-Dichlorophenyl)methylamine typically involves the reaction between 2,3-dichlorobenzyl chloride and 3-methylbutan-2-amine. This reaction is conducted under basic conditions using sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid generated during the process. The reaction mixture is heated under reflux to promote the formation of the desired product.

Synthesis Conditions

• Reactants: 2,3-dichlorobenzyl chloride and 3-methylbutan-2-amine.

• Conditions: Basic conditions with sodium hydroxide or potassium carbonate.

• Temperature: Heated under reflux.

Applications and Potential Uses

(2,3-Dichlorophenyl)methylamine may have potential applications in pharmacology, particularly in the development of drugs related to metabolic disorders. Compounds with similar structures have shown the ability to inhibit specific enzymes involved in lipid metabolism.

Research Findings

Research on compounds with similar structures suggests that they can act as ligands in biological systems or as reactants in synthetic chemistry. Their structural characteristics allow them to interact with specific biological targets, influencing enzyme activity or receptor binding.

Biological Activity

• Mechanism of Action: Interaction with biological targets due to structural characteristics.

• Potential Applications: Inhibition of enzymes involved in lipid metabolism.